Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate

• IUPAC Name: ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate
• InChI: InChI=1S/C11H12F2O4/c1-3-16-10(14)11(12,13)17-9-6-4-8(15-2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key: SIDAJXZKWFRQRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(OC1=CC=C(C=C1)OC)(F)F
• Molecular Formula: C11H12F2O4
• Molecular Weight: 246.21 g/mol

Description

Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate is an organic compound with the molecular formula C11H12F2O4 It is a derivative of acetic acid, where the hydrogen atoms are substituted with fluorine and methoxyphenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate typically involves the reaction of 4-methoxyphenol with ethyl 2,2-difluoroacetate in the presence of a base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

[ \text{4-Methoxyphenol} + \text{Ethyl 2,2-difluoroacetate} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate can undergo various chemical reactions, including:

Nucleophilic substitution: The fluorine atoms can be replaced by other nucleophiles.

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The ester group can be reduced to alcohols.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium methoxide or potassium tert-butoxide.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Major Products

Nucleophilic substitution: Formation of substituted esters.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Scientific Research Applications

Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate has several applications in scientific research:

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential use in drug development due to its unique chemical properties.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate involves its interaction with molecular targets such as enzymes or receptors. The fluorine atoms can enhance the compound’s binding affinity and stability, leading to specific biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2,2-difluoro-2-(4-nitrophenyl)acetate
• Ethyl bromodifluoroacetate
• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate

Uniqueness

Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate is unique due to the presence of both fluorine and methoxyphenoxy groups, which confer distinct chemical and physical properties. These properties make it suitable for specific applications where other similar compounds may not be as effective.